Cas no 64372-74-3 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-methyl-1-b-D-ribofuranosyl-)

1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-methyl-1-b-D-ribofuranosyl- Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,N-methyl-1-b-D-ribofuranosyl-
• 2-(hydroxymethyl)-5-[4-(methylamino)pyrazolo[3,4-d]pyrimidin-1-yl]oxolane-3,4-diol
• AC1L7XZM
• NSC254678
• 64372-74-3
• DTXSID60312434
• NSC-254678
• +Expand

• InChIKey： SMRWSRKPYDUHBY-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H15N5O4/c1-12-9-5-2-15-16(10(5)14-4-13-9)11-8(19)7(18)6(3-17)20-11/h2,4,6-8,11,17-19H,3H2,1H3,(H,12,13,14)
• SMILES： CNC1=C2C=NN(C2=NC=N1)C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 281.11255
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 281.112
• Heavy Atom Count: 20
• Complexity: 349
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Topological Polar Surface Area: 126Ų

Experimental Properties

• LogP: -1.44750
• PSA: 125.55
• Refractive Index: 1.814
• Boiling Point: 623.6°C at 760 mmHg
• Flash Point: 331°C
• Density: 1.85